molecular formula C18H19N5O2S B6465295 2-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine-4-carbonitrile CAS No. 2640951-01-3

2-{5-phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine-4-carbonitrile

Cat. No.: B6465295
CAS No.: 2640951-01-3
M. Wt: 369.4 g/mol
InChI Key: ILENHUADEIATGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrimidine-4-carbonitrile core substituted with a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety bearing a phenylmethanesulfonyl group. Its synthesis likely involves multi-step coupling reactions, analogous to methods described for structurally related pyrimidine derivatives (e.g., acid-catalyzed nucleophilic substitution) .

Properties

IUPAC Name

2-(5-benzylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N5O2S/c19-8-17-6-7-20-18(21-17)22-9-15-11-23(12-16(15)10-22)26(24,25)13-14-4-2-1-3-5-14/h1-7,15-16H,9-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ILENHUADEIATGB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CN(CC2CN1C3=NC=CC(=N3)C#N)S(=O)(=O)CC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Core Structure and Substituent Analysis

The table below compares key structural features and synthetic approaches:

Compound Name Core Structure Key Substituents Synthetic Method Potential Applications
Target Compound Pyrimidine-4-carbonitrile 5-Phenylmethanesulfonyl-octahydropyrrolo[3,4-c]pyrrole Likely multi-step alkylation/sulfonylation Enzyme inhibition, kinase targeting
Compound 7a () Pyrimidine-5-carbonitrile Spiro[indole-3,4'-piperidine], pyridinylmethoxy phenyl Acid-catalyzed coupling in 2-propanol Kinase inhibition (inferred)
Imatinib (Reference Compound) Pyrimidine Methylpiperazinyl-benzamide, phenylaminopyrimidine Multi-step nucleophilic substitution BCR-ABL kinase inhibition

Key Observations:

  • Sulfonyl vs. Trifluoroacetyl Groups: The target’s phenylmethanesulfonyl group may improve solubility and metabolic stability compared to the electron-withdrawing trifluoroacetyl group in analogs like 7a .
  • Bicyclic vs.

Methodological Considerations

Crystallographic refinement of the target compound and analogs may employ SHELX software (e.g., SHELXL for small-molecule refinement), ensuring standardized structural validation . This methodological consistency supports reliable comparison of bond lengths, angles, and torsional conformations across analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.